Cas no 701216-98-0 (1-(4-{3-4-(4-fluorophenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one)

• Product Name: 1-(4-{3-4-(4-fluorophenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one
• CAS No: 701216-98-0
• MF: C₂₂H₂₇FN₂O₃
• MW: 386.459789514542
• CID: 6044628
• PubChem ID: 2951206
• Update Time: 2025-06-09

1-(4-{3-4-(4-fluorophenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{3-4-(4-fluorophenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one
• 1-[4-[3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy]phenyl]propan-1-one
• AKOS002230324
• SMR000143548
• F1757-0115
• 1-(4-{3-[4-(4-fluorophenyl)-1-piperazinyl]-2-hydroxypropoxy}phenyl)-1-propanone
• MLS000536911
• HMS2408I12
• CHEBI:116829
• SR-01000272748-1
• 1-(4-(3-(4-(4-fluorophenyl)piperazin-1-yl)-2-hydroxypropoxy)phenyl)propan-1-one
• 701216-98-0
• CHEMBL1481276
• SR-01000272748
• 1-(4-{3-[4-(4-fluorophenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl)propan-1-one
• Q27203050
• 1-[4-[3-[4-(4-fluorophenyl)-1-piperazinyl]-2-hydroxypropoxy]phenyl]-1-propanone
• Z31377238
• AKOS016302468

• Inchi： 1S/C22H27FN2O3/c1-2-22(27)17-3-9-21(10-4-17)28-16-20(26)15-24-11-13-25(14-12-24)19-7-5-18(23)6-8-19/h3-10,20,26H,2,11-16H2,1H3
• InChI Key： MNTWOTUEQFPHDH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCC(O)CN2CCN(C3=CC=C(F)C=C3)CC2)C=C1)(=O)CC

Computed Properties

• Exact Mass: 386.20057089g/mol
• Monoisotopic Mass: 386.20057089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53Ų

Additional information on 1-(4-{3-4-(4-fluorophenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one

Introduction to 1-(4-{3-4-(4-fluorophenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one and Its Applications in Modern Chemical Biology

The compound with the CAS number 701216-98-0 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its molecular structure, characterized by a complex arrangement of functional groups, makes it a promising candidate for various therapeutic applications. This introduction delves into the detailed characteristics of 1-(4-{3-4-(4-fluorophenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one, exploring its potential uses, mechanisms of action, and the latest research findings that highlight its significance in contemporary drug discovery.

At the core of this compound's appeal lies its intricate chemical framework. The presence of a piperazine ring linked to a hydroxypropoxy group and a phenyl ring further substituted with another piperazine moiety creates a multifaceted structure that can interact with biological targets in diverse ways. This complexity is not merely an academic curiosity but a strategic asset, as it allows for fine-tuning of pharmacological properties such as solubility, bioavailability, and target specificity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of piperazine derivatives. Piperazines are known for their ability to modulate neurotransmitter systems, making them valuable in the treatment of neurological and psychiatric disorders. The specific arrangement of functional groups in 1-(4-{3-4-(4-fluorophenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one suggests potential interactions with receptors such as serotonin (5-HT) and dopamine (DA) receptors, which are central to the pathophysiology of conditions like depression, anxiety, and schizophrenia.

The fluorine atom in the molecular structure is another critical feature that enhances the compound's pharmacological profile. Fluorine substitution is a common strategy in drug design due to its ability to improve metabolic stability, binding affinity, and lipophilicity. In this context, the 4-fluorophenyl group in 1-(4-{3-4-(4-fluorophenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one likely contributes to these favorable properties, making it an attractive scaffold for further derivatization and optimization.

Recent studies have begun to explore the therapeutic potential of this compound in preclinical models. Initial findings suggest that it may exhibit anxiolytic and antidepressant effects by modulating serotonergic neurotransmission. The hydroxypropoxy group, while seemingly benign, may also play a role in enhancing blood-brain barrier penetration, which is crucial for effective central nervous system (CNS) drug delivery. These preliminary results are particularly exciting given the unmet medical needs in treating mood disorders.

The synthesis of 1-(4-{3-4-(4-fluorophenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define its structure.

In addition to its pharmacological promise, this compound also serves as a valuable tool for understanding molecular interactions at the receptor level. By studying its binding kinetics and affinities for various targets, researchers can gain insights into the mechanisms underlying neurological disorders. This information can then be used to design more targeted therapies with improved efficacy and reduced side effects.

The role of computational modeling has become increasingly important in evaluating the potential of new drug candidates like 1-(4-{3-4-(4-fluorophenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one. Molecular docking simulations can predict how this molecule interacts with biological targets at an atomic level, providing a virtual screen before experimental validation. Such approaches not only save time but also allow for rapid screening of large libraries of compounds to identify promising candidates for further investigation.

The future direction of research on this compound will likely involve both preclinical and clinical studies to assess its safety and efficacy in humans. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate laboratory findings into tangible therapeutic benefits. As our understanding of disease mechanisms continues to evolve, compounds like this one hold the potential to address some of the most challenging health issues facing society today.

In conclusion, 1-(4-{3-4-(4-fluorophenyl)piperazin-1-yl-2-hydroxypropoxy}phenyl)propan-1-one, identified by its CAS number 701216-98-0, represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure offers unique pharmacological properties that make it a promising candidate for treating neurological disorders. With ongoing research efforts aimed at optimizing its design and evaluating its therapeutic potential, this compound is poised to make meaningful contributions to human health.